Cas no 672951-71-2 (4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline)

• Product Name: 4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline
• CAS No: 672951-71-2
• MF: C₂₂H₂₀F₂N₂OS
• MW: 398.468811035156
• CID: 5703566
• PubChem ID: 4615714
• Update Time: 2025-06-11

4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline Chemical and Physical Properties

Names and Identifiers

• HMS578F12
• 4-(2,4-difluorophenoxy)-2-[(4-methylphenyl)methylsulfanyl]-5,6,7,8-tetrahydroquinazoline
• 4-(2,4-difluorophenoxy)-2-[(4-methylbenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline
• 6N-409S
• 672951-71-2
• Bionet1_003390
• AKOS005096119
• 4-(2,4-difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline
• Oprea1_536801
• 4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline

• Inchi： 1S/C22H20F2N2OS/c1-14-6-8-15(9-7-14)13-28-22-25-19-5-3-2-4-17(19)21(26-22)27-20-11-10-16(23)12-18(20)24/h6-12H,2-5,13H2,1H3
• InChI Key： KVAYZHMVOOXQDX-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(C)=CC=1)C1=NC(=C2C(CCCC2)=N1)OC1C=CC(=CC=1F)F

Computed Properties

• Exact Mass: 398.12644076g/mol
• Monoisotopic Mass: 398.12644076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 60.3Ų

Additional information on 4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline

Introduction to 4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline (CAS No. 672951-71-2) in Modern Chemical Biology

4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline, identified by its CAS number 672951-71-2, represents a sophisticated molecular entity that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This compound belongs to the quinazoline scaffold, a heterocyclic structure widely recognized for its pharmacological versatility and biological activity. The presence of multiple functional groups, including difluorophenoxy, methylsulfanyl, and the tetrahydroquinazoline core, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in drug discovery and therapeutic development.

The difluorophenoxy moiety is particularly noteworthy due to its ability to modulate enzyme activity and receptor binding. Fluorine atoms are known to enhance metabolic stability and binding affinity, making fluorinated compounds increasingly prevalent in medicinal chemistry. In recent years, the incorporation of fluorine into pharmaceutical agents has demonstrated remarkable success in improving drug efficacy and duration of action. The specific arrangement of the difluorophenoxy group at the 4-position of the quinazoline ring in this compound suggests potential interactions with biological targets that could be exploited for therapeutic purposes.

Furthermore, the methylsulfanyl substituent at the 2-position introduces a polar sulfur atom that can engage in hydrogen bonding or ionic interactions with biological macromolecules. This feature is particularly relevant in designing molecules that interact with proteins or nucleic acids. The combination of these two functional groups within a single molecule creates a rich chemical space for structural optimization and biological evaluation.

The tetrahydroquinazoline core is another critical component of this compound. Quinazoline derivatives have long been investigated for their potential as kinase inhibitors, anticancer agents, and antimicrobial compounds. The tetrahydro substitution at the 5-8 positions of the quinazoline ring enhances solubility and bioavailability while maintaining the core pharmacophoric features necessary for biological activity. This structural modification is a common strategy employed in medicinal chemistry to improve pharmacokinetic properties without compromising efficacy.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of novel bioactive compounds like this one. Molecular modeling studies suggest that 4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. Specifically, preliminary docking simulations indicate potential interactions with tyrosine kinases and other signaling molecules that play a crucial role in cell proliferation and survival.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to construct the desired framework efficiently. These synthetic strategies not only enhance scalability but also allow for rapid diversification of the molecular structure to explore different biological profiles.

In terms of biological evaluation, this compound has been tested in vitro using cell-based assays to assess its potential therapeutic effects. Early results suggest that it may possess inhibitory properties against certain cancer cell lines by interfering with key signaling pathways. Additionally, its interaction with bacterial enzymes has been explored as part of broader efforts to discover novel antimicrobial agents capable of overcoming resistance mechanisms.

The integration of cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has been instrumental in elucidating the structure-activity relationships (SAR) of this molecule. These tools provide detailed insights into how structural modifications influence biological activity, guiding further optimization efforts toward achieving desired pharmacological outcomes.

The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The unique electronic properties of fluorine atoms allow for fine-tuning of molecular interactions with biological targets, making fluorinated derivatives valuable assets in medicinal chemistry libraries. As research continues to uncover new therapeutic applications for molecules like 4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline, their role in addressing unmet medical needs is expected to expand significantly.

The development of novel scaffolds such as tetrahydroquinazolines represents another frontier in pharmaceutical innovation. By combining different functional groups into a single molecular framework, researchers can create entities with multifaceted biological activities. This approach aligns well with current trends toward polypharmacology—designing drugs that target multiple disease pathways simultaneously—to improve treatment outcomes.

Future studies on this compound may include preclinical investigations to evaluate its safety profile and pharmacokinetic properties further. Additionally, exploring its potential as an intermediate in larger synthetic schemes could open up new avenues for drug development within various therapeutic areas.

In conclusion,4-(2,4-Difluorophenoxy)-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline (CAS No. 672951-71-2) exemplifies how sophisticated molecular design can yield promising candidates for therapeutic intervention. Its unique structural features make it an attractive subject for further research aimed at developing novel treatments for complex diseases through innovative chemical biology approaches.